Cadmium chloride, dihydrate

• Molecular Formula: CdCl2
• Molecular Weight: 183.32 g/mol
• IUPAC Name: cadmium(2+);dichloride
• InChI: InChI=1S/Cd.2ClH/h;2*1H/q+2;;/p-2
• InChI Key: YKYOUMDCQGMQQO-UHFFFAOYSA-L
• SMILES: [Cl-].[Cl-].[Cd+2]

Description

Cadmium chloride dihydrate (CdCl₂·2H₂O) is a hydrated crystalline compound of cadmium and chlorine. It is a white, odorless, and highly hygroscopic solid with a molar mass of 228.35 g/mol (calculated from CdCl₂: 183.32 g/mol + 2H₂O: 36.03 g/mol) . Its structure consists of cadmium ions coordinated by chloride ligands and water molecules, forming a layered lattice that enhances its solubility in polar solvents like water and ethanol .

Scientific Research Applications

Chemical Properties and Characteristics

Cadmium chloride dihydrate is a hygroscopic, white crystalline solid that is highly soluble in water. Its molecular weight is approximately 219.35 g/mol, and it has a density of 3.327 g/cm³. The compound can be synthesized through various methods, including the reaction of cadmium oxide with hydrochloric acid or through the evaporation of cadmium chloride solutions.

Scientific Research Applications

• Solvent Extraction Studies :
  Cadmium chloride dihydrate is extensively used in solvent extraction processes to separate cadmium from aqueous solutions. For example, a study modeled the extraction of cadmium(II) from chloride-containing media using hydrophobic extractants like 2-pyridyl ketoximes. The research demonstrated that cadmium chloride dihydrate forms complexes that can be characterized using techniques such as X-ray crystallography and IR spectroscopy .
• Coordination Chemistry :
  This compound serves as a precursor for synthesizing various coordination complexes. It reacts with bidentate ligands to form stable complexes, which are crucial in fields such as catalysis and materials science .
• Photocopying and Dyeing :
  In the textile industry, cadmium chloride dihydrate is employed in dyeing processes and photocopying technologies due to its ability to form colored complexes with organic dyes .
• Electroplating :
  The compound is utilized in electroplating processes to deposit cadmium coatings on metal surfaces, enhancing corrosion resistance .
• Chemical Analysis :
  In analytical chemistry, cadmium chloride dihydrate is used for detecting pyridine bases and analyzing sulfides by forming soluble complexes that can be quantified spectrophotometrically .

Industrial Applications

Application Area	Description
Electrolytes	Used in Weston cells (wet-chemical cells) as an electrolyte for batteries .
Pigment Production	Serves as a precursor for cadmium sulfide, an important pigment known as "cadmium yellow" .
Galvanoplasty	Employed in galvanoplasty for creating detailed metal replicas through electroplating .
PVC Processing	Acts as a lubricant in the processing of polyvinyl chloride (PVC) .

Case Studies

• Extraction from E-Waste :
  A notable study focused on extracting cadmium from electronic waste leachate using cadmium chloride dihydrate as a source of cadmium ions. The research highlighted the effectiveness of solvent extraction techniques using specific chelating agents, resulting in high recovery rates of cadmium .
• Toxicological Studies :
  Research has shown that exposure to cadmium compounds, including cadmium chloride dihydrate, can lead to significant health risks such as cancer and organ toxicity. Studies involving animal models have demonstrated dose-dependent increases in tumor incidences associated with cadmium exposure . These findings underscore the importance of handling this compound with care due to its toxic nature.

Safety Considerations

Cadmium chloride dihydrate is classified as highly toxic and poses health risks upon exposure. Safety data sheets recommend using appropriate personal protective equipment (PPE) when handling this compound to mitigate risks associated with inhalation or dermal contact.

Chemical Reactions Analysis

Complexation Reactions

Cadmium chloride dihydrate acts as a Lewis acid, readily forming complexes with halides and organic ligands:

• Tetrachlorocadmate(II) Formation :
  In concentrated chloride solutions, CdCl₂·2H₂O reacts with excess Cl⁻ to form [CdCl₄]²⁻:
  $\text{CdCl}_2 + 2\text{Cl}^- \rightarrow [\text{CdCl}_4]^{2-}$
  This complex is stabilized in solutions with large cations (e.g., K⁺, NH₄⁺) .

• Trichlorocadmate(II) Formation :
  Equimolar CdCl₂ and KCl yield K[CdCl₃], a trigonal bipyramidal complex .

• Coordination with Organic Ligands :
  CdCl₂·2H₂O reacts with phenyl 2-pyridyl ketoxime (phpaoH) to form [CdCl₂(phpaoH)₂]·H₂O , where phpaoH acts as a bidentate N,N-donor. Single-crystal X-ray studies confirm an octahedral geometry around Cd²⁺ .

Table 1: Key Coordination Complexes of CdCl₂·2H₂O

Complex	Geometry	Ligand Role	Source
[CdCl₄]²⁻	Tetrahedral	Cl⁻
K[CdCl₃]	Trigonal bipyramidal	Cl⁻
[CdCl₂(phpaoH)₂]·H₂O	Octahedral	phpaoH (N,N)

Redox Reactions

CdCl₂·2H₂O participates in redox processes under specific conditions:

• Reduction by Potassium :
  Violent reactions occur with potassium, producing cadmium metal and KCl :
  $\text{CdCl}_2 + 2\text{K} \rightarrow \text{Cd} + 2\text{KCl}$

• Molten State Reactivity :
  At 568°C, molten CdCl₂ dissolves cadmium metal. Upon cooling, metallic cadmium precipitates .

Acid-Base Reactions

CdCl₂·2H₂O exhibits amphoteric behavior:

• Reaction with Strong Acids :
  Dissolves in HCl to form hydrated Cd²⁺ and Cl⁻ ions .

• Reaction with Bases :
  Reacts with NaOH to precipitate cadmium hydroxide:
  $\text{CdCl}_2 + 2\text{NaOH} \rightarrow \text{Cd(OH)}_2 \downarrow + 2\text{NaCl}$

Solubility and Precipitation

• High Water Solubility :
  CdCl₂·2H₂O dissolves readily in water (1400 g/L at 20°C) .

• Precipitation of Cadmium Sulfide :
  Treatment with H₂S gas yields CdS (used as a yellow pigment):
  $\text{CdCl}_2 + \text{H}_2\text{S} \rightarrow \text{CdS} \downarrow + 2\text{HCl}$

Table 2: Solubility of Cadmium Salts in Water (25°C)

Compound	Solubility (g/100 g H₂O)
CdCl₂	120
CdSO₄	76.7
Cd(NO₃)₂	156

Thermal Decomposition

• Dehydration :
  Heating CdCl₂·2H₂O at 120°C produces anhydrous CdCl₂ .

• Melting and Vaporization :
  Anhydrous CdCl₂ melts at 568°C and boils at 960°C .

Reactivity with Oxidizing Agents

CdCl₂·2H₂O reacts violently with strong oxidizers:

• Bromine Trifluoride :
  $\text{CdCl}_2 + \text{BrF}_3 \rightarrow \text{CdF}_2 + \text{BrCl} + \text{Cl}_2$
  This reaction poses significant safety hazards .

Environmental and Biological Interactions

• Toxicity in Biological Systems :
  Subchronic exposure in rats alters cardiac function, reducing blood pressure and heart rate .

• Oxidative Stress :
  CdCl₂·2H₂O generates reactive oxygen species (ROS), depleting antioxidants like catalase .

Q & A

Basic Research Questions

Q. What are the established methods for synthesizing and purifying cadmium chloride dihydrate in laboratory settings?

Cadmium chloride dihydrate can be synthesized via two primary routes:

• Direct reaction : Cadmium metal or cadmium oxide is dissolved in hydrochloric acid (HCl), followed by crystallization to obtain the hydrated form. Excess HCl is removed by controlled evaporation under reduced pressure .
• Anhydrous conversion : The hydrated form (CdCl₂·2H₂O) is refluxed with thionyl chloride (SOCl₂) to remove water molecules, producing anhydrous CdCl₂. This method requires rigorous drying to avoid residual thionyl chloride contamination . Purification : Recrystallization from ethanol or aqueous solutions ensures high purity. Trace metal impurities (e.g., Pb²⁺) can be removed via ion-exchange chromatography .

Q. How can researchers characterize the purity and structural properties of cadmium chloride dihydrate?

• Purity analysis : Atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS) quantifies cadmium content and detects trace impurities .
• Structural confirmation : X-ray diffraction (XRD) identifies the crystal lattice structure, which adopts a layered hexagonal system (space group: R-3m) similar to CdI₂. This structure serves as a reference for other ionic crystals .
• Hydration state verification : Thermogravimetric analysis (TGA) measures weight loss upon heating to confirm the dihydrate form (theoretical water loss: ~14.3%) .

Q. What are the solubility characteristics of cadmium chloride dihydrate, and how do hydration states influence experimental outcomes?

CdCl₂·2H₂O is highly soluble in water (~140 g/100 mL at 20°C), producing pale green solutions due to Cd²⁺ hydration complexes. Solubility decreases in alcohols (e.g., ethanol: ~4 g/100 mL) . Hydration effects : The monohydrate (CdCl₂·H₂O) and hemipentahydrate (CdCl₂·2.5H₂O) exhibit distinct solubility profiles, which can lead to inconsistencies in solution concentration if not properly accounted for. Researchers must standardize hydration states before preparing solutions .

Advanced Research Questions

Q. How can cadmium chloride dihydrate be optimized as a precursor for environmental remediation studies, such as cadmium ion sequestration?

• Polymer-based remediation : Functionalized pyrrole polymers synthesized using CdCl₂·2H₂O as a cadmium source show high adsorption capacity (~180 mg/g) for Cd²⁺. Optimization involves adjusting polymer crosslinking density and pH (optimal range: 6–8) .
• Competing ions : Phosphate or carbonate ions may reduce sequestration efficiency. Pre-treatment with ethylenediamine or calcium hydroxide minimizes interference .

Q. What role does cadmium chloride dihydrate play in developing photoelectrochemical sensors for environmental pollutants?

CdCl₂·2H₂O is a key precursor in synthesizing CdIn₂S₄/ZnS heterojunctions.

• Methodology : Co-precipitation of CdIn₂S₄ involves mixing CdCl₂·2H₂O with indium chloride and thiourea in a hydrothermal reactor (180°C, 12 hrs). ZnS layers are deposited via successive ionic layer adsorption (SILAR) to enhance photocurrent stability .
• Performance metrics : The sensor detects m-nitrophenol at sub-nM levels, with a linear range of 0.01–100 µM. Interference from humic acid is mitigated by adjusting the electrolyte pH to 7.5 .

Q. How should researchers address contradictions in reported solubility or stability data for cadmium chloride hydrates?

Discrepancies often arise from uncontrolled hydration states or environmental conditions.

• Case study : Solubility in water varies by ~10% between anhydrous CdCl₂ and CdCl₂·2H₂O due to hydration enthalpy differences. Researchers must specify the hydrate form and temperature in protocols .
• Stability testing : Long-term storage in desiccators with silica gel prevents unintended hydration/dehydration. Stability under UV light or high humidity should be validated via XRD and TGA .

Q. What protocols ensure safe handling and disposal of cadmium chloride dihydrate in academic laboratories?

• Handling : Use fume hoods and personal protective equipment (PPE) to avoid inhalation or skin contact. Aqueous solutions should be prepared in sealed containers to minimize aerosol formation .
• Waste disposal : Precipitate Cd²⁺ as CdS using sodium sulfide (Na₂S) at pH >10. Verify complete precipitation via AAS before disposing of the supernatant .

Q. Methodological Considerations Table

Parameter	Basic Research	Advanced Research
Synthesis	Recrystallization from HCl	Anhydrous conversion via SOCl₂
Characterization	XRD, TGA	AAS/ICP-MS for trace metals
Application	Solubility studies	Photoelectrochemical sensors
Safety	PPE and fume hoods	Cd²⁺ precipitation protocols

Comparison with Similar Compounds

Cadmium chloride dihydrate is part of a family of cadmium halides and hydrated salts. Below is a detailed comparison with structurally or functionally related compounds:

Other Cadmium Chloride Hydrates

Cadmium Chloride Monohydrate (CdCl₂·H₂O)

• Formula : CdCl₂·H₂O
• Molar Mass : 201.32 g/mol .
• Applications : Primarily used in niche synthetic processes requiring controlled water content .

Cadmium Chloride Hemipentahydrate (CdCl₂·2.5H₂O)

• Formula : CdCl₂·2.5H₂O
• Molar Mass : 228.35 g/mol (same as dihydrate due to variable hydration states) .
• Properties : Efflorescent solid that readily loses water under ambient conditions.
• Applications : Intermediate in dehydration processes to produce anhydrous CdCl₂ .

Anhydrous Cadmium Chloride (CdCl₂)

• Formula : CdCl₂
• Molar Mass : 183.32 g/mol .
• Properties : Higher melting point (~568°C) and lower solubility in water (140 g/100 mL at 20°C) compared to hydrates .
• Applications : Key precursor in molten salt studies and metallurgical processes .

Cadmium Nitrate Tetrahydrate (Cd(NO₃)₂·4H₂O)

• Formula: Cd(NO₃)₂·4H₂O
• Molar Mass : 308.49 g/mol .
• Properties : Highly water-soluble (1,470 g/100 mL at 20°C) and oxidizing.
• Applications: Used in fluorescent nanomaterial synthesis (e.g., silicon quantum dots) .
• Key Difference: Nitrate anion imparts oxidative reactivity, unlike the non-oxidizing chloride .

Cadmium Acetate Dihydrate (Cd(CH₃COO)₂·2H₂O)

• Formula : Cd(CH₃COO)₂·2H₂O
• Molar Mass : 266.52 g/mol .
• Properties : Moderate water solubility (85 g/100 mL at 20°C) and lower toxicity compared to chloride salts .
• Applications: Preferred in nanoparticle synthesis (e.g., CdS and CdIn₂S₄ heterojunctions) due to acetate’s mild coordinating strength .

Data Tables

Table 1: Physical and Chemical Properties of Cadmium Compounds

Compound	Molar Mass (g/mol)	Water Solubility (g/100 mL, 20°C)	Melting Point (°C)	Key Applications
CdCl₂·2H₂O	228.35	140	34 (dehydration)	Protein crystallization
CdCl₂ (anhydrous)	183.32	140	568	Molten salt studies
Cd(NO₃)₂·4H₂O	308.49	1,470	132	Quantum dot synthesis
Cd(CH₃COO)₂·2H₂O	266.52	85	254	Photoelectrochemical sensors

Table 2: Commercial Grades of Cadmium Chloride Dihydrate (From )

Purity Grade	Purity (%)	Product Code	Packaging
2N	99	CD-CL-02-C.2HYD	5 gallon pails, drums
3N	99.9	CD-CL-03-C.2HYD	Argon-vacuum sealed
4N	99.99	CD-CL-04-C.2HYD	Super sacks, tankers
5N	99.999	CD-CL-05-C.2HYD	Research-grade vials

Research Findings and Contrasts

• Solubility vs. Stability : Cadmium chloride dihydrate’s high solubility makes it ideal for aqueous crystallography, whereas hemipentahydrate’s efflorescence limits its utility in humidity-sensitive applications .
• Toxicity Profile : Cadmium acetate dihydrate is less toxic than chloride derivatives, making it safer for biological studies .
• Coordination Chemistry : In solvent extraction, CdCl₂·2H₂O forms complexes with 2-pyridyl ketoximes, unlike nitrate or acetate salts, which exhibit different ligand-binding behaviors .

Preparation Methods

Preparation Methods

Reaction of Cadmium Oxide with Hydrochloric Acid

The most widely documented method involves the reaction of cadmium oxide (CdO) with hydrochloric acid (HCl). This approach is favored for its simplicity and scalability:

$$\text{CdO} + 2\text{HCl} \rightarrow \text{CdCl}$$2 + \text{H}2\text{O}

Procedure :

• Acid Treatment : Cadmium oxide is gradually added to concentrated hydrochloric acid under continuous stirring. The exothermic reaction generates cadmium chloride in solution.

• Filtration : The solution is filtered to remove unreacted CdO or impurities .

• Evaporation and Hydration : The filtrate is evaporated under reduced pressure (10–150 mm Hg) at boiling temperature. Simultaneous evaporation and hydration yield CdCl₂·2.5H₂O, which can be further dehydrated to the dihydrate by controlled heating .

Optimization :

• Pressure Control : Maintaining a vacuum during evaporation prevents overhydration and ensures homogeneity in the final product .

• Temperature : Evaporation at 35°C produces the monohydrate (CdCl₂·H₂O), while temperatures below 20°C favor the tetrahydrate (CdCl₂·4H₂O) . For the dihydrate, intermediate temperatures (20–25°C) are ideal.

Direct Synthesis from Cadmium Metal and Hydrochloric Acid

Metallic cadmium reacts with hydrochloric acid to form anhydrous CdCl₂, which is subsequently hydrated:

$$\text{Cd} + 2\text{HCl} \rightarrow \text{CdCl}$$2 + \text{H}2

Procedure :

• Reaction Setup : Cadmium metal is immersed in HCl, producing hydrogen gas and CdCl₂.

• Crystallization : The solution is evaporated to dryness, yielding anhydrous CdCl₂.

• Hydration : The anhydrous salt is exposed to a humid environment (60–70% relative humidity) to absorb two water molecules .

Challenges :

• Purity : Metallic cadmium often contains impurities (e.g., zinc), requiring pre-treatment with nitric acid .

• Hydration Control : Overexposure to moisture leads to higher hydrates (e.g., tetrahydrate), necessitating precise humidity monitoring.

Industrial-Scale Production Techniques

Industrial methods prioritize cost efficiency and high throughput:

• Molten Salt Synthesis : Cadmium metal reacts with chlorine gas at 600°C to form anhydrous CdCl₂, which is then hydrated in a controlled chamber .

• Spray Drying : A CdCl₂ solution is atomized into a hot chamber, producing fine dihydrate crystals with uniform particle size .

Key Parameters :

Parameter	Optimal Range	Effect on Product
Temperature	20–25°C	Controls hydration state
Pressure	50–100 mm Hg	Prevents overhydration
Humidity	60–70%	Ensures dihydrate stability

Crystallization and Purification

Crystallization Dynamics

Cadmium chloride dihydrate crystallizes in monoclinic structures, with water molecules occupying specific lattice sites. Slower evaporation rates yield larger crystals, while rapid cooling produces fine powders .

Purification Techniques

• Recrystallization : Dissolving the crude product in minimal hot water and cooling to 20°C removes impurities .

• Vacuum Drying : Storing the product at 110°C in a desiccator ensures anhydrous conditions, though prolonged heating risks decomposition .

Quality Control and Characterization

Analytical Methods

• X-Ray Diffraction (XRD) : Confirms monoclinic crystal structure (space group P2₁/n) .

• Thermogravimetric Analysis (TGA) : Measures water content (theoretical H₂O loss: 15.7% for dihydrate) .

• Inductively Coupled Plasma (ICP) : Verifies cadmium purity (>99% for reagent-grade ).

Typical Specifications :

Parameter	Requirement	Method
Cd Content	≥48.5%	Titration
Chloride Content	≥34.0%	Gravimetric
Water of Hydration	14.0–16.0%	TGA